Cas no 683790-98-9 (ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate)

• Product Name: ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate
• CAS No: 683790-98-9
• MF: C₂₃H₂₇N₃O₅S₃
• MW: 521.672581911087
• CID: 6088499
• PubChem ID: 4183338
• Update Time: 2025-10-15

ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate
• Thieno[2,3-d]thiazole-5-carboxylic acid, 2-[[4-[(cyclohexylmethylamino)sulfonyl]benzoyl]amino]-6-methyl-, ethyl ester
• AKOS024603357
• ethyl 2-[[4-[cyclohexyl(methyl)sulfamoyl]benzoyl]amino]-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylate
• ethyl 2-{4-[cyclohexyl(methyl)sulfamoyl]benzamido}-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylate
• F1122-1480
• ethyl 2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-6-methylthieno[2,3-d]thiazole-5-carboxylate
• 683790-98-9

• Inchi： 1S/C23H27N3O5S3/c1-3-31-22(28)19-14(2)18-21(32-19)26-23(33-18)25-20(27)16-9-11-17(12-10-16)34(29,30)24-13-15-7-5-4-6-8-15/h9-12,15,24H,3-8,13H2,1-2H3,(H,25,26,27)
• InChI Key： RONOCHVGKYXERP-UHFFFAOYSA-N
• SMILES： S1C2C(C)=C(C(OCC)=O)SC=2N=C1NC(=O)C1=CC=C(S(NCC2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 521.11128449g/mol
• Monoisotopic Mass: 521.11128449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 9.42±0.43(Predicted)

Additional information on ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate

Introduction to Ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate (CAS No. 683790-98-9)

Ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate, identified by its CAS number 683790-98-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that feature a thiadiazole core, which is well-documented for its versatile biological activities. The presence of functional groups such as the cyclohexyl(methyl)sulfamoyl moiety and the benzamido group enhances its structural complexity and potential pharmacological properties.

The thiadiazole scaffold is a prominent structural motif in medicinal chemistry, renowned for its ability to modulate various biological pathways. Specifically, derivatives of thiadiazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question integrates these characteristics with additional substituents that may contribute to its unique pharmacokinetic and pharmacodynamic profiles. The ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido} part of the molecule suggests a potential role in drug-receptor interactions, possibly through hydrogen bonding or hydrophobic interactions, which are critical for drug efficacy.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced therapeutic potential. The incorporation of the 6-methylthieno2,3-d1,3thiazole-5-carboxylate moiety into Ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate adds another layer of complexity and functionality. This particular structure has been explored in various preclinical studies for its ability to interact with biological targets in a manner that could lead to therapeutic benefits. The carboxylate group at the 5-position of the thiadiazole ring may serve as a site for further chemical modifications, enabling the synthesis of analogs with tailored properties.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyclohexyl(methyl)sulfamoylbenzamido group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions may be employed to construct the desired framework. The use of protecting groups and deprotection strategies is also essential to prevent unwanted side reactions and to achieve the target molecule in high purity.

The biological evaluation of Ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate has revealed promising results in several in vitro assays. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors associated with inflammatory and neoplastic diseases. For instance, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes or modulate signaling pathways involving nuclear factor kappa B (NF-κB). These findings align with the broader efforts in drug discovery to identify molecules that can selectively target disease-related pathways without significant off-target effects.

The structural features of this compound also make it an attractive candidate for further development as an anticancer agent. The combination of the thiadiazole core with bulky substituents like the cyclohexyl(methyl)sulfamoylbenzamido group can influence both solubility and bioavailability, which are critical factors in drug design. Additionally, the presence of multiple hydrogen bond donors and acceptors may enhance binding affinity to biological targets. These attributes have prompted researchers to explore its potential as a lead compound for more extensive pharmacological investigations.

In conclusion, Ethyl 2-{4-cyclohexyl(methyl)sulfamoylbenzamido}-6-methylthieno2,3-d1,3thiazole-5-carboxylate represents a significant advancement in the field of heterocyclic chemistry and drug discovery. Its unique structure and promising biological activity make it a valuable asset for further research aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs across various therapeutic areas.